1-(thiophen-3-yl)cyclopropane-1-carboxylic acid
Description
1-(thiophen-3-yl)cyclopropane-1-carboxylic acid is a chemical compound with the CAS Number: 162960-00-1. It has a molecular weight of 168.22 and its IUPAC name is 1-(3-thienyl)cyclopropanecarboxylic acid . It is stored at 4 degrees Celsius and has a purity of 95%. It is a solid in physical form .
Molecular Structure Analysis
The InChI code for 1-(thiophen-3-yl)cyclopropane-1-carboxylic acid is 1S/C8H8O2S/c9-7(10)8(2-3-8)6-1-4-11-5-6/h1,4-5H,2-3H2,(H,9,10) . This code provides a standard way to encode the compound’s molecular structure.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(thiophen-3-yl)cyclopropane-1-carboxylic acid involves the reaction of thiophene with cyclopropane-1-carboxylic acid in the presence of a suitable catalyst.", "Starting Materials": [ "Thiophene", "Cyclopropane-1-carboxylic acid", "Catalyst" ], "Reaction": [ "Thiophene is reacted with cyclopropane-1-carboxylic acid in the presence of a suitable catalyst", "The reaction mixture is heated to a suitable temperature and stirred for a specific time period", "The product is then isolated and purified using standard techniques such as column chromatography or recrystallization" ] } | |
CAS RN |
162960-00-1 |
Product Name |
1-(thiophen-3-yl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C8H8O2S |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
